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Hormonal Regulators of Abscission

Abscission is a highly regulated process where plants shed organs like leaves, flowers, or fruits. The table

below compares the primary hormones involved.

Hormone
Primary
Role in
Abscission

Key Mechanisms & Interactions
Supporting Experimental
Evidence

Ethylene Promoter [1] Promotes synthesis of cell wall-
degrading enzymes like cellulase

and polygalacturonase in the
abscission zone [1]. Acts

synergistically with ABA; can be
antagonized by auxin [2].

Accelerated leaf abscission
and fruit ripening observed in

tomato mutants overproducing
ethylene (epinastic) [3].
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Hormone
Primary
Role in
Abscission

Key Mechanisms & Interactions
Supporting Experimental
Evidence

Abscisic
Acid (ABA)

Promoter [1] Known as a "stress hormone";
induces senescence and abscission,

especially under drought stress [4].
Initiates a transcriptional cascade

(HY5-AtERF11) that can repress
ethylene biosynthesis, showing

complex feedback [2].

ABA-deficient notabilis mutants
in tomato showed altered

susceptibility to powdery
mildew and modified cell wall

fortification (callose
deposition), linking stress-

induced ABA to organ
shedding pathways [3].

Auxins Inhibitor [1] Produced in young leaves and
seeds; flow through the abscission

zone creates an "auxin gradient"
that inhibits sensitivity to ethylene.

Abscission proceeds when this
gradient breaks down [1].

Application of synthetic auxins
(e.g., 2,4-D) is used in

agriculture to prevent
premature fruit drop by

maintaining this inhibitory
gradient [1].

Cytokinins Inhibitor Generally delay senescence;
balance the effects of other

hormones. Their drop in
concentration in aging tissues can

contribute to abscission initiation [4].

Gibberellins
(GAs)

Context-
Dependent

Can delay senescence and

abscission in some species.
Research shows significant cross-

talk with ethylene; in some cases,
ethylene-induced growth inhibition

can be reversed by GA application
[5].

In Arabidopsis mutants,

constitutive GA signaling
eliminated ethylene responses.

The GA inhibitor paclobutrazol
caused prolonged growth

inhibition in response to
ethylene [5].

Experimental Insights

Key experimental approaches used to study these hormones are detailed below.
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Genetic Mutant Analysis: A powerful method involves using plant mutants with altered hormone

synthesis or signaling [6] [3].
Example Protocol: Researchers cross tomato lines with specific resistance genes (Ol-1, ol-2,
Ol-4) with hormone mutants like notabilis (ABA-deficient), defenceless1 (JA-deficient), and
epinastic (ethylene overproducer). The homozygous progeny are then subjected to single or

combined stresses (e.g., pathogen and salt stress). The response is evaluated by measuring
plant growth reduction, disease susceptibility, and molecular markers like callose deposition or

H2O2 production [3].
Gene Expression and Hormone Measurement: This involves quantifying changes in gene

expression and hormone levels in response to treatments or in different genetic backgrounds [6] [2].
Example Protocol: Treat Arabidopsis plants with ABA or use ethylene-overproducing mutants

(eto). Use RNA gel blots or quantitative PCR to analyze transcript levels of key biosynthesis
genes (e.g., ACS for ethylene; ABA1, ABA2, ABA3 for ABA). Endogenous hormone

concentrations are measured using techniques like liquid chromatography-mass spectrometry
(LC-MS) [2].

Signaling Pathways in Hormone Crosstalk

The diagrams below illustrate the complex interactions between ethylene, ABA, and auxin signaling

pathways that collectively regulate abscission.
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The crosstalk between ethylene and ABA is particularly critical. Research shows their relationship is

antagonistic yet interconnected. For instance:

Antagonism: The ethylene-insensitive ein2 mutant was found to overaccumulate ABA, suggesting
ethylene is a negative regulator of ABA synthesis. Conversely, ABA-deficient mutants can show

increased ethylene production [6] [2].
Convergence Points: The light signaling regulator HY5 is a key integration point. ABA can activate

HY5, which in turn activates the repressor AtERF11 to inhibit the expression of ethylene biosynthesis
genes (ACS), thereby reducing ethylene emission [2].
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Research Context and Future Directions

Hierarchy of Hormones: A proposed model suggests auxins, cytokinins, and gibberellins act as
primary growth regulators (Level 1), while ABA, ethylene, salicylates, and jasmonates form a

secondary level fine-tuning plant responses to environmental stress [7].
Experimental Models: Much knowledge comes from studying model plants like Arabidopsis thaliana
and economically important species like tomato under controlled lab conditions. Findings may vary
across species and in field conditions with multiple simultaneous environmental stresses [3].

Emerging Candidates: Molecules like melatonin and gamma-aminobutyric acid (GABA) are
under investigation as potential new plant hormones, but they currently lack the full criteria (like

identified receptors in all plants) to be officially categorized as such [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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